Dideazaacyclotetrahydrofolic acid
Dideazaacyclotetrahydrofolic acid
Brand Name:
Vulcanchem
CAS No.:
124656-55-9
VCID:
VC20812998
InChI:
InChI=1S/C20H25N5O6/c21-16-13(18(29)25-20(22)24-16)4-2-1-3-11-5-7-12(8-6-11)17(28)23-14(19(30)31)9-10-15(26)27/h5-8,14H,1-4,9-10H2,(H,23,28)(H,26,27)(H,30,31)(H5,21,22,24,25,29)/t14-/m0/s1
SMILES:
C1=CC(=CC=C1CCCCC2=C(N=C(NC2=O)N)N)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C20H25N5O6
Molecular Weight:
431.4 g/mol
Dideazaacyclotetrahydrofolic acid
CAS No.: 124656-55-9
Cat. No.: VC20812998
Molecular Formula: C20H25N5O6
Molecular Weight: 431.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 124656-55-9 |
|---|---|
| Molecular Formula | C20H25N5O6 |
| Molecular Weight | 431.4 g/mol |
| IUPAC Name | (2S)-2-[[4-[4-(2,4-diamino-6-oxo-1H-pyrimidin-5-yl)butyl]benzoyl]amino]pentanedioic acid |
| Standard InChI | InChI=1S/C20H25N5O6/c21-16-13(18(29)25-20(22)24-16)4-2-1-3-11-5-7-12(8-6-11)17(28)23-14(19(30)31)9-10-15(26)27/h5-8,14H,1-4,9-10H2,(H,23,28)(H,26,27)(H,30,31)(H5,21,22,24,25,29)/t14-/m0/s1 |
| Standard InChI Key | LNUHUIPUTGDPDG-AWEZNQCLSA-N |
| Isomeric SMILES | C1=CC(=CC=C1CCCCC2=C(N=C(NC2=O)N)N)C(=O)N[C@@H](CCC(=O)O)C(=O)O |
| SMILES | C1=CC(=CC=C1CCCCC2=C(N=C(NC2=O)N)N)C(=O)NC(CCC(=O)O)C(=O)O |
| Canonical SMILES | C1=CC(=CC=C1CCCCC2=C(N=C(NC2=O)N)N)C(=O)NC(CCC(=O)O)C(=O)O |
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